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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B1139626

This document provides comprehensive guidance on the proper disposal procedures for M617
TFA, ensuring the safety of laboratory personnel and compliance with regulatory standards.
The disposal protocol for M617 TFA is contingent on the nature of the "M617" moiety,
specifically whether it is radioactive. Trifluoroacetic acid (TFA) is a corrosive and
environmentally harmful chemical, necessitating careful handling and disposal.[1][2][3]

Chemical Safety Information for Trifluoroacetic Acid
(TFA)

All personnel handling M617 TFA must be familiar with the hazards associated with
Trifluoroacetic acid.
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Property Value Reference
Chemical Formula C2HF302 [4]
Molar Mass 114.02 g/mol [5]
Appearance Colorless liquid [41[5]
Odor Pungent, vinegar-like [11[4116]
Boiling Point 72.4 °C (162.3 °F) [2][4]
Melting Point -15.4°C (4.3 °F) [2][4]
Density ~1.49 g/cm3 at 25 °C [5]
Solubility in Water Miscible [4107]
Acidity (pKa) 0.2-05 [5]
Causes severe skin burns and
Hazards eye damage, harmful if 1]

inhaled, harmful to aquatic life.

[2](8]

Personal Protective Equipment (PPE)

When handling M617 TFA, the following minimum PPE should be worn:

e Gloves: Chemical-resistant gloves (e.qg., butyl rubber).[8] Double gloving is recommended.[6]

o Eye Protection: Safety goggles and a face shield.[9]

o Lab Coat: A chemical-resistant lab coat.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[3]

[10] If aerosols or mists are generated, respiratory protection may be necessary.[8]

Disposal Protocol for Non-Radioactive M617 TFA

If the M617 component is not radioactive, the disposal procedure focuses solely on the

chemical hazards of TFA.
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Step 1: Segregation and Collection

» Designated Waste Container: Collect all M617 TFA waste in a designated, clearly labeled,
and compatible container (e.g., glass or polyethylene).[11] The container must be in good
condition and have a secure, tight-fitting lid.[10]

o Labeling: Label the waste container as "Hazardous Waste: Trifluoroacetic Acid" and include
any other non-radioactive chemical constituents.

e Incompatible Materials: Do not mix M617 TFA waste with incompatible materials such as
bases, oxidizing agents, or reducing agents.[6][10]

Step 2: Storage

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and
cool, dry area.[7][8]

e Secondary Containment: It is best practice to store the primary waste container within a
secondary containment vessel to prevent spills.

o Accessibility: Ensure the storage area is away from general laboratory traffic.[11]

Step 3: Disposal

o Contact EHS: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office.[10][11]

e Do Not Drain Dispose: Never pour TFA waste down the drain.[10]

o Contaminated Materials: Any disposable materials that have come into contact with M617
TFA, such as pipette tips and gloves, should be disposed of as hazardous waste.[6]

Disposal Protocol for Radioactive M617 TFA

If the M617 component is radioactive, both chemical and radiological hazards must be
addressed. This procedure assumes a dual-hazard waste stream.

Step 1: Segregation and Collection
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e Dual-Hazard Container: Collect radioactive M617 TFA waste in a designated container that
is compatible with both the chemical nature of TFA and the radiation type of M617.

» Labeling: The waste container must be clearly labeled with "Radioactive Hazardous Waste,"
the universal radiation symbol, the specific radionuclide (M617), activity level, date, and
"“Trifluoroacetic Acid."[11]

o Waste Streams: Keep separate waste streams for different types of radioactive materials to
facilitate decay-in-storage or other disposal methods.

Step 2: Storage

o Shielding: Store the waste container in a properly shielded and secure location as
determined by your institution's Radiation Safety Officer (RSO).[11]

o Ventilation: The storage area must be well-ventilated to prevent the accumulation of TFA
vapors.

e Record Keeping: Maintain accurate records of the stored radioactive waste, including the
radionuclide, activity, and date of storage.

Step 3: Disposal
The disposal pathway for radioactive waste is determined by the half-life of the radionuclide.
o Decay-in-Storage (For short-lived isotopes):

o Store the waste for at least 10 half-lives.[11]

o After the decay period, monitor the waste with a radiation survey meter to ensure it has
returned to background levels.[11]

o Once confirmed to be non-radioactive, the waste can be disposed of as chemical
hazardous waste following the non-radioactive protocol. Deface or remove all radioactive
material labels before chemical waste disposal.[11]

» Radioactive Waste Pickup (For long-lived isotopes):
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o If the radionuclide has a long half-life, decay-in-storage is not feasible.

o The waste must be packaged, labeled, and disposed of as low-level radioactive waste
according to your institution's and local regulations.[11]

o Contact your institution's RSO or EHS department to arrange for the proper disposal of
this waste stream.[11]

Spill Management
In the event of a spill, the following procedures should be followed:
e Minor Spill (<500 mL in a fume hood):

o Alert personnel in the immediate area.

o Use a spill kit with an inert absorbent material (e.g., vermiculite, dry sand) to contain the
spill.[12]

o Wearing appropriate PPE, collect the absorbed material into a sealed container for
hazardous waste disposal.[12]

o Clean the spill area with a suitable decontaminating solution.
e Major Spill (>500 mL or outside a fume hood):
o Evacuate the immediate area.[12]
o Alert others and prevent entry into the contaminated area.[10]
o Contact your institution's EHS or emergency response team immediately.[6]

o Do not attempt to clean up a large spill without proper training and equipment.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of M617
TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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